Cas no 84162-88-9 (2-(5-Methoxy)phenol 4-Piperidinyl Ketone Hydrochloride)

• Product Name: 2-(5-Methoxy)phenol 4-Piperidinyl Ketone Hydrochloride
• CAS No: 84162-88-9
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• CID: 989219
• PubChem ID: 13076391
• Update Time: 2025-07-31

2-(5-Methoxy)phenol 4-Piperidinyl Ketone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methoxy)phenol 4-Piperidinyl Ketone Hydrochloride
• (2-hydroxy-4-methoxyphenyl)-piperidin-4-ylmethanone,hydrochloride
• 2-(5-Methoxy)phenol
• DTXSID40517440
• 4-(2-Hydroxy-4-methoxybenzoyl)piperidine hydrochloride
• AFTKVIBPFXVQKY-UHFFFAOYSA-N
• (2-hydroxy-4-methoxyphenyl)-piperidin-4-ylmethanone;hydrochloride
• FT-0671317
• 84162-88-9
• SCHEMBL10640839
• (2-Hydroxy-4-methoxyphenyl)(4-piperidinyl)methanone hydrochloride
• (2-Hydroxy-4-methoxyphenyl)(piperidin-4-yl)methanone--hydrogen chloride (1/1)

• Inchi： 1S/C13H17NO3.ClH/c1-17-10-2-3-11(12(15)8-10)13(16)9-4-6-14-7-5-9;/h2-3,8-9,14-15H,4-7H2,1H3;1H
• InChI Key： AFTKVIBPFXVQKY-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(=CC=1O)OC)C1CCNCC1

Computed Properties

• Exact Mass: 271.09800
• Monoisotopic Mass: 271.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 2.71390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(5-Methoxy)phenol 4-Piperidinyl Ketone Hydrochloride

Compound CAS No. 84162-88-9: 2-(5-Methoxy)phenol 4-Piperidinyl Ketone Hydrochloride

2-(5-Methoxy)phenol 4-Piperidinyl Ketone Hydrochloride is a compound with the CAS number 84162-88-9, representing a unique chemical structure that combines a phenol moiety with a piperidinyl ketone group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and material science due to its versatile properties and potential applications. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The chemical structure of 2-(5-Methoxy)phenol 4-Piperidinyl Ketone Hydrochloride is characterized by a phenolic ring substituted with a methoxy group at the 5-position and a piperidinyl ketone moiety. This combination imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of applications. The hydrochloride salt form further enhances its solubility and stability, which are critical factors in pharmaceutical formulations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(5-Methoxy)phenol 4-Piperidinyl Ketone Hydrochloride through various routes, including Suzuki coupling reactions and nucleophilic substitution methods. These methods not only improve the yield but also ensure high purity, which is essential for its use in research and development.

In terms of pharmacological activity, 2-(5-Methoxy)phenol 4-Piperidinyl Ketone Hydrochloride has demonstrated promising results in preclinical studies. It exhibits potent antioxidant and anti-inflammatory properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and chronic inflammation. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for its application in cancer therapy.

The compound's versatility extends beyond pharmacology. In material science, 2-(5-Methoxy)phenol 4-Piperidinyl Ketone Hydrochloride has been explored as a precursor for advanced materials, including polymers and nanomaterials. Its unique chemical properties allow for the creation of materials with enhanced mechanical strength and thermal stability.

From an environmental perspective, the synthesis and application of 2-(5-Methoxy)phenol 4-Piperidinyl Ketone Hydrochloride are conducted under strict regulatory guidelines to ensure minimal ecological impact. Researchers are continuously exploring greener synthesis methods to reduce waste and improve sustainability.

In conclusion, 2-(5-Methoxy)phenol 4-Piperidinyl Ketone Hydrochloride (CAS No. 84162-88-9) is a multifaceted compound with significant potential across various scientific domains. Its continued exploration will undoubtedly contribute to groundbreaking innovations in medicine, materials science, and beyond.